(Z)-7-((4-ethylpiperazin-1-yl)methyl)-6-hydroxy-2-(pyridin-3-ylmethylene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-7-[(4-ethylpiperazin-1-yl)methyl]-6-hydroxy-2-(pyridin-3-ylmethylidene)-1-benzofuran-3-one
• InChI: InChI=1S/C21H23N3O3/c1-2-23-8-10-24(11-9-23)14-17-18(25)6-5-16-20(26)19(27-21(16)17)12-15-4-3-7-22-13-15/h3-7,12-13,25H,2,8-11,14H2,1H3/b19-12-
• InChI Key: OCJYFILZGPGGSP-UNOMPAQXSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=C(C=CC3=C2OC(=CC4=CN=CC=C4)C3=O)O
• Isomeric SMILES: CCN1CCN(CC1)CC2=C(C=CC3=C2O/C(=C\C4=CN=CC=C4)/C3=O)O
• Molecular Formula: C21H23N3O3
• Molecular Weight: 365.4 g/mol

Description

(Z)-7-((4-ethylpiperazin-1-yl)methyl)-6-hydroxy-2-(pyridin-3-ylmethylene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C21H23N3O3 and its molecular weight is 365.433. The purity is usually 95%.
BenchChem offers high-quality (Z)-7-((4-ethylpiperazin-1-yl)methyl)-6-hydroxy-2-(pyridin-3-ylmethylene)benzofuran-3(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-7-((4-ethylpiperazin-1-yl)methyl)-6-hydroxy-2-(pyridin-3-ylmethylene)benzofuran-3(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Hydrolysis and Tautomerism Studies

Research has explored the hydrolysis of compounds similar to the one you're interested in, where the focus was on understanding the tautomerism between enamine and ketimine forms. These studies provide insights into the chemical behavior and stability of such compounds under different conditions, which could be relevant for their application in scientific research (Iwanami et al., 1964).

Structural Characterization and Analgesic Activity

Another study focused on the structural characterization of isothiazolopyridine derivatives, which are structurally related to the compound of interest. The research highlighted the influence of molecular packing on the analgesic activity of these compounds, offering insights into how structural features can affect biological activity (Karczmarzyk & Malinka, 2008).

Memory and Learning Improvement

A study investigated the effects of piperazine derivatives on learning and memory in mice, demonstrating the potential of such compounds in enhancing cognitive functions. This research could suggest applications of similar compounds in neuroscience or pharmacology for cognitive enhancement or treatment of memory-related disorders (Zhang Hong-ying, 2012).

Photoisomerization and Electronic Devices

The photoisomerization properties of benzohydrazide derivatives, which share some chemical resemblance with your compound of interest, have been studied for their potential use in molecular machines and electronic devices. Understanding the dynamic properties of such compounds can be crucial for their application in materials science and nanotechnology (Gordillo et al., 2016).